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molecular formula C7H4F3IO B009027 1-Iodo-4-(trifluoromethoxy)benzene CAS No. 103962-05-6

1-Iodo-4-(trifluoromethoxy)benzene

Cat. No. B009027
CAS RN: 103962-05-6
M. Wt: 288.01 g/mol
InChI Key: RTUDBROGOZBBIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09440964B2

Procedure details

To a 250 mL reaction flask was added 3-bromo-1H-1,2,4-triazole (5 g, 33.8 mmol), copper(I) iodide (0.644 g, 3.38 mmol) and cesium carbonate (11.01 g, 33.8 mmol). The flask was evacuated/backfilled with N2, then DMSO (33.8 ml) and 1-iodo-4-(trifluoromethoxy)benzene (4.87 g, 16.90 mmol) were added. The reaction mixture was heated to 100° C. for 20 h. The reaction was cooled to room temperature, diluted with EtOAc and filtered through a plug of Celite. The Celite was further washed with EtOAc. Water was added to the combined organics, and the layers were separated. The aqueous phase was neutralized to pH 7, and further extracted with EtOAc. The combined organics were concentrated in vacuo. Purification via flash chromatography (silica/EtOAc/Hex) yielded 3-bromo-1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazole as an off white solid (3.78 g, 12.27 mmol, 72.6%): mp 69-70° C.; 1H NMR (400 MHz, CDCl3) δ 8.44 (s, 1H), 7.70 (d, J=8.9 Hz, 2H), 7.38 (d, J=8.5 Hz, 2H); 19F NMR (376 MHz, CDCl3) δ −58.04; EIMS m/z 307.
Name
3-bromo-1H-1,2,4-triazole
Quantity
5 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
11.01 g
Type
reactant
Reaction Step One
Name
copper(I) iodide
Quantity
0.644 g
Type
catalyst
Reaction Step One
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
1-iodo-4-(trifluoromethoxy)benzene
Quantity
4.87 g
Type
reactant
Reaction Step Four
Name
DMSO
Quantity
33.8 mL
Type
solvent
Reaction Step Four
Name
3-bromo-1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazole
[Compound]
Name
solid
Yield
72.6%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[N:6]=[CH:5][NH:4][N:3]=1.C(=O)([O-])[O-].[Cs+].[Cs+].N#N.I[C:16]1[CH:21]=[CH:20][C:19]([O:22][C:23]([F:26])([F:25])[F:24])=[CH:18][CH:17]=1>CCOC(C)=O.[Cu]I.CS(C)=O>[Br:1][C:2]1[N:6]=[CH:5][N:4]([C:16]2[CH:17]=[CH:18][C:19]([O:22][C:23]([F:24])([F:25])[F:26])=[CH:20][CH:21]=2)[N:3]=1 |f:1.2.3|

Inputs

Step One
Name
3-bromo-1H-1,2,4-triazole
Quantity
5 g
Type
reactant
Smiles
BrC1=NNC=N1
Name
cesium carbonate
Quantity
11.01 g
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]
Name
copper(I) iodide
Quantity
0.644 g
Type
catalyst
Smiles
[Cu]I
Step Two
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Smiles
N#N
Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C
Step Four
Name
1-iodo-4-(trifluoromethoxy)benzene
Quantity
4.87 g
Type
reactant
Smiles
IC1=CC=C(C=C1)OC(F)(F)F
Name
DMSO
Quantity
33.8 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To a 250 mL reaction flask
TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled to room temperature
FILTRATION
Type
FILTRATION
Details
filtered through a plug of Celite
WASH
Type
WASH
Details
The Celite was further washed with EtOAc
ADDITION
Type
ADDITION
Details
Water was added to the combined organics, and the layers
CUSTOM
Type
CUSTOM
Details
were separated
EXTRACTION
Type
EXTRACTION
Details
further extracted with EtOAc
CONCENTRATION
Type
CONCENTRATION
Details
The combined organics were concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
Purification via flash chromatography (silica/EtOAc/Hex)

Outcomes

Product
Name
3-bromo-1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazole
Type
product
Smiles
BrC1=NN(C=N1)C1=CC=C(C=C1)OC(F)(F)F
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: AMOUNT 12.27 mmol
AMOUNT: MASS 3.78 g
YIELD: PERCENTYIELD 72.6%
YIELD: CALCULATEDPERCENTYIELD 72.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.